Cas no 122839-55-8 ((2S)-2-amino-3-(2,4-difluorophenyl)propanoic acid hydrochloride)

• Product Name: (2S)-2-amino-3-(2,4-difluorophenyl)propanoic acid hydrochloride
• CAS No: 122839-55-8
• MF: C₉H₁₀ClF₂NO₂
• MW: 237.631008625031
• MDL: MFCD33550648
• CID: 5654511
• PubChem ID: 137917448
• Update Time: 2025-10-21

(2S)-2-amino-3-(2,4-difluorophenyl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27750269
• (2S)-2-amino-3-(2,4-difluorophenyl)propanoic acid hydrochloride
• 122839-55-8
• L-Phenylalanine, 2,4-difluoro-, hydrochloride (9CI)

• MDL： MFCD33550648
• Inchi： 1S/C9H9F2NO2.ClH/c10-6-2-1-5(7(11)4-6)3-8(12)9(13)14;/h1-2,4,8H,3,12H2,(H,13,14);1H/t8-;/m0./s1
• InChI Key： BRRUTOUCOMNLQX-QRPNPIFTSA-N
• SMILES： Cl.FC1C=C(C=CC=1C[C@@H](C(=O)O)N)F

Computed Properties

• Exact Mass: 237.0368126g/mol
• Monoisotopic Mass: 237.0368126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on (2S)-2-amino-3-(2,4-difluorophenyl)propanoic acid hydrochloride

Chemical Compound CAS No 122839-55-8: (2S)-2-amino-3-(2,4-difluorophenyl)propanoic acid hydrochloride

The chemical compound (2S)-2-amino-3-(2,4-difluorophenyl)propanoic acid hydrochloride with CAS No 122839-55-8 is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its chiral center at the second carbon atom, which imparts a specific stereochemistry crucial for its biological activity. The presence of the amino group and the difluorophenyl substituent contributes to its unique physicochemical properties and pharmacokinetic profile.

Recent studies have highlighted the potential of this compound in drug development, particularly in the treatment of neurological disorders. The amino group in the molecule plays a pivotal role in its ability to act as a precursor to neurotransmitters, making it a promising candidate for therapies targeting conditions such as Parkinson's disease and depression. Researchers have also explored its role as a building block for more complex molecules, leveraging its stereochemical properties to design drugs with enhanced efficacy and reduced side effects.

The synthesis of (2S)-2-amino-3-(2,4-difluorophenyl)propanoic acid hydrochloride involves a multi-step process that includes nucleophilic substitution and stereoselective reactions. The use of chiral catalysts has been instrumental in achieving high enantiomeric excess, ensuring the compound's purity and consistency. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound, confirming its structure and stereochemistry.

In terms of pharmacokinetics, this compound exhibits favorable absorption and bioavailability profiles. Studies conducted in preclinical models have shown that it crosses the blood-brain barrier efficiently, making it an attractive option for central nervous system (CNS) applications. Its metabolic stability has also been evaluated, with findings indicating that it undergoes minimal first-pass metabolism, enhancing its suitability for oral administration.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of (2S)-2-amino-3-(2,4-difluorophenyl)propanoic acid hydrochloride to various protein targets. Molecular docking studies have revealed potential interactions with key enzymes involved in neurotransmitter synthesis, providing insights into its mechanism of action. These findings have paved the way for further investigations into its therapeutic potential.

The environmental impact of this compound has also been a topic of interest. Studies assessing its biodegradability and ecotoxicity have demonstrated that it poses minimal risk to aquatic ecosystems under standard usage conditions. This aligns with current trends toward green chemistry and sustainable drug development practices.

In conclusion, (2S)-2-amino-3-(2,4-difluorophenyl)propanoic acid hydrochloride (CAS No 122839-55-8) is a versatile compound with promising applications in pharmacology and organic synthesis. Its unique structure, coupled with advancements in synthetic and analytical techniques, positions it as a valuable tool in drug discovery and development.